Cas no 1337707-64-8 (6-Iodo-1,2,3,4-tetrahydronaphthalen-1-amine)

• Product Name: 6-Iodo-1,2,3,4-tetrahydronaphthalen-1-amine
• CAS No: 1337707-64-8
• MF: C₁₀H₁₂IN
• MW: 273.113454818726
• CID: 5711009
• PubChem ID: 129970386
• Update Time: 2025-05-20

6-Iodo-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• W15956
• 1337707-64-8
• 6-IODO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
• 6-Iodo-1,2,3,4-tetrahydronaphthalen-1-amine

• Inchi： 1S/C10H12IN/c11-8-4-5-9-7(6-8)2-1-3-10(9)12/h4-6,10H,1-3,12H2
• InChI Key： AEVPYANNBCRPQN-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)CCCC2N

Computed Properties

• Exact Mass: 273.00145g/mol
• Monoisotopic Mass: 273.00145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 6-Iodo-1,2,3,4-tetrahydronaphthalen-1-amine

6-Iodo-1,2,3,4-Tetrahydronaphthalen-1-Amine: A Comprehensive Overview

6-Iodo-1,2,3,4-tetrahydronaphthalen-1-amine, also known by its CAS number 1337707-64-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetralin derivatives, which are widely studied for their unique electronic properties and potential applications in drug design. The presence of the iodo group at the 6-position introduces interesting electronic effects that can influence the compound's reactivity and bioavailability.

The structure of 6-Iodo-1,2,3,4-tetrahydronaphthalen-1-amine consists of a tetralin framework with an amino group attached at the 1-position and an iodine atom at the 6-position. This arrangement creates a conjugated system that can participate in various chemical reactions. Recent studies have highlighted the potential of this compound as a building block in the synthesis of more complex molecules with tailored properties.

In terms of synthesis, 6-Iodo-1,2,3,4-tetrahydronaphthalen-1-amine can be prepared through a variety of methods. One common approach involves the iodination of tetralin derivatives using electrophilic iodination reagents. The choice of reagent and reaction conditions plays a crucial role in determining the regioselectivity and yield of the product. Researchers have explored the use of iodine-based oxidants and transition metal catalysts to optimize this process.

The application of 6-Iodo-1,2,3,4-tetrahydronaphthalen-1-amine extends beyond organic synthesis. Its unique electronic properties make it a promising candidate for use in materials science. For instance, studies have shown that this compound can be incorporated into polymer systems to enhance their electrical conductivity and mechanical stability. This has implications for the development of advanced materials for use in electronics and energy storage devices.

From a pharmacological perspective, 6-Iodo-Tetralinamine (another name for this compound) has been investigated for its potential as a drug lead. The amino group at the 1-position provides a site for further functionalization, allowing researchers to explore its interactions with biological systems. Recent research has focused on its ability to modulate cellular signaling pathways and its potential role in treating various diseases.

In conclusion, CAS No. 1337707-64-8, or 6-Iodo-Tetralinamine, is a versatile compound with a wide range of applications in chemistry and pharmacology. Its unique structure and electronic properties make it an attractive target for further research and development. As new studies emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.